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Compound of Interest

Compound Name: 5-(Pyrimidin-2-yl)nicotinic acid

Cat. No.: B578741 Get Quote

An In-depth Technical Guide to Pyrimidinyl
Nicotinic Acids
For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of pyrimidinyl nicotinic acids, a class

of heterocyclic compounds with significant potential in medicinal chemistry and drug

development. Due to the limited availability of public data for 5-(Pyrimidin-2-yl)nicotinic acid,

this document will focus on its isomers, 2-(Pyrimidin-5-yl)nicotinic acid and 5-(Pyrimidin-5-

yl)nicotinic acid, for which chemical identifiers and limited data have been reported. This guide

will cover their chemical identity, and where available, touch upon synthetic approaches and

biological relevance, providing a foundational resource for researchers in the field.

Chemical Identification and Properties
The precise identification of chemical compounds is critical for research and development. The

CAS number and IUPAC name provide universally recognized identifiers. While a specific CAS

number for 5-(Pyrimidin-2-yl)nicotinic acid is not readily available in public databases,

information for its isomers is documented.
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Compound
Name

CAS Number IUPAC Name
Molecular
Formula

Molecular
Weight ( g/mol
)

2-(Pyrimidin-5-

yl)nicotinic acid
1824296-09-4[1]

2-(Pyrimidin-5-

yl)pyridine-3-

carboxylic acid[1]

C₁₀H₇N₃O₂ 201.18[1]

5-(Pyrimidin-5-

yl)nicotinic acid
893740-59-5

5-(Pyrimidin-5-

yl)pyridine-3-

carboxylic acid

C₁₀H₇N₃O₂ 201.18

Synthesis and Methodologies
The synthesis of pyrimidinyl nicotinic acid derivatives often involves cross-coupling reactions to

form the C-C bond between the pyridine and pyrimidine rings. A general synthetic strategy

could involve the coupling of a halogenated nicotinic acid ester with a pyrimidinyl boronic acid

or a stannane derivative, followed by hydrolysis of the ester to yield the carboxylic acid.

Hypothetical Synthetic Workflow for 5-(Pyrimidin-2-
yl)nicotinic acid
Below is a conceptual workflow for the synthesis of the target compound, which is a common

strategy for the synthesis of bi-heterocyclic compounds.
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Hypothetical Synthesis of 5-(Pyrimidin-2-yl)nicotinic acid

Starting Materials

Reaction Step

Intermediate

Final Step

Product

5-Bromonicotinic acid ester

Stille Cross-Coupling

2-(Tributylstannyl)pyrimidine

Ethyl 5-(pyrimidin-2-yl)nicotinate

Pd catalyst

Ester Hydrolysis

NaOH, H₂O/EtOH

5-(Pyrimidin-2-yl)nicotinic acid

Click to download full resolution via product page

Caption: A potential synthetic route to 5-(Pyrimidin-2-yl)nicotinic acid.

Biological Activity and Signaling Pathways
While specific biological data for 5-(Pyrimidin-2-yl)nicotinic acid is not publicly available,

nicotinic acid and its derivatives are known to have a range of biological activities. Nicotinic
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acid (Vitamin B3) is a well-known lipid-lowering agent that acts through the GPR109A receptor.

Derivatives of nicotinic acid have been investigated for various therapeutic areas, including

oncology, inflammation, and neurodegenerative diseases.[2][3]

The biological effects of nicotinic acid are often mediated through the GPR109A receptor, which

is expressed in adipocytes and immune cells.[4] Activation of this receptor leads to a decrease

in lipolysis and modulation of inflammatory responses.

Nicotinic Acid Signaling Pathway
The following diagram illustrates the general signaling pathway of nicotinic acid, which could be

relevant for its derivatives.
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General Nicotinic Acid Signaling Pathway
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Caption: Simplified signaling cascade of nicotinic acid in an adipocyte.
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Conclusion
While the specific compound 5-(Pyrimidin-2-yl)nicotinic acid remains largely uncharacterized

in publicly accessible scientific literature, this guide provides a framework for understanding its

potential chemical nature and biological context based on its structural relationship to known

nicotinic acid derivatives. The provided synthetic strategies and signaling pathway information

for related compounds offer a starting point for researchers interested in the synthesis and

evaluation of this and similar molecules. Further research is warranted to isolate, characterize,

and evaluate the biological activity of 5-(Pyrimidin-2-yl)nicotinic acid to unlock its potential

therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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